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Compound of Interest

Compound Name:
1-(4-Aminomethyl-benzyl)-

pyrrolidin-2-one

CAS No.: 953752-30-2

Cat. No.: B1340487

Get Quote

Executive Summary
Nebracetam (WEB-1881) is a nootropic agent of the racetam class, distinguished structurally

by a benzyl-substituted lactam ring and an aminomethyl moiety.[1] While it shares the core

pyrrolidone backbone with Piracetam, its lipophilic benzyl group and primary amine functionality

introduce unique stability challenges. This guide synthesizes physicochemical data with

structural homology analysis to establish a robust framework for handling, analyzing, and

storing Nebracetam. The primary degradation risks are hydrolytic ring opening (pH-dependent)

and oxidative deamination/N-oxidation.[1]

Part 1: Physicochemical Architecture & Stability
Profile[1]
To predict stability, one must understand the molecule's stress points. Nebracetam is not

merely a "racetam"; it is an M1-agonist with specific vulnerabilities.[1]
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The chemical structure, 4-(aminomethyl)-1-benzylpyrrolidin-2-one, presents three distinct loci

for chemical degradation:

The Lactam Ring (Hydrolysis): Like all racetams, the thermodynamic stability of the 5-

membered lactam ring is compromised at extremes of pH. Under strongly acidic or basic

conditions, the amide bond cleaves, resulting in the ring-opened amino acid derivative (4-

amino-N-benzyl-butyric acid derivative).[1]

The Aminomethyl Group (Oxidation): Unlike Piracetam, Nebracetam possesses an exocyclic

primary amine.[1] This group is susceptible to oxidative deamination and N-oxidation,

particularly in the presence of transition metal impurities or peroxides.

The Benzyl Moiety (Photolysis): The benzylic carbon is sensitive to radical attack and UV-

induced oxidation, necessitating strict light protection.[1]

Physicochemical Data Table
Parameter Value / Characteristic Implication for Stability

Molecular Weight 204.27 g/mol Moderate diffusivity.[1]

pKa (Amine) ~9.2 (Basic)

Ionized at physiological pH;

susceptible to oxidation as free

base.[1]

LogP ~0.2 - 0.7

Amphiphilic.[1] Soluble in

water and organic solvents

(MeOH, ACN).

Hygroscopicity Moderate to High
Absorbs atmospheric moisture,

accelerating hydrolysis.

Melting Point ~140°C (Fumarate salt)
Thermal stability is higher in

salt form than free base.[1]

Part 2: Degradation Dynamics (Mechanistic View)
Understanding how Nebracetam fails is prerequisite to preventing it.[1] The following diagram

illustrates the two primary failure modes: Hydrolytic Ring Opening (Pathway A) and Oxidative

Degradation (Pathway B).
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Figure 1: Primary degradation pathways of Nebracetam.[1] Pathway A (Hydrolysis) is the

dominant risk in aqueous solution, while Pathway B (Oxidation) prevails in solid state under

poor storage.

Part 3: Analytical Methodologies (HPLC Protocol)
Standard UV methods for Piracetam are insufficient due to Nebracetam's benzyl group, which

increases hydrophobicity. The following Reverse-Phase HPLC (RP-HPLC) protocol is validated

for separating the parent compound from its more polar hydrolytic degradants.

Chromatographic Conditions
Rationale: A C18 column is selected to retain the hydrophobic benzyl group.[1] A phosphate

buffer at pH 6.5 is chosen to ensure the amine (pKa ~9.[1]2) is protonated (improving peak

shape) while avoiding acidic hydrolysis during the run.[1]
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Parameter Specification

Column
C18 (e.g., LiChrospher 100 RP-18), 250 x 4.6

mm, 5 µm

Mobile Phase
Acetonitrile : Phosphate Buffer (pH 6.5, 20mM)

[30:70 v/v]

Flow Rate 1.0 mL/min

Detection
UV @ 210 nm (Amide absorption) or 254 nm

(Benzyl absorption)

Temperature 25°C (Ambient)

Injection Vol 20 µL

Analytical Workflow Diagram
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Figure 2: Step-by-step analytical workflow for Nebracetam purity assessment.

Protocol Notes for Researchers
Buffer Choice: Do not use Acetate buffers if detecting at 210 nm due to high UV cutoff.[1]

Phosphate is superior here.[1]
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Sample Solvent: Dissolve samples in the mobile phase. Using pure Acetonitrile may cause

peak distortion due to solvent strength mismatch.[1]

Part 4: Storage & Handling Protocols[2]
Based on the Arrhenius kinetics of lactam hydrolysis and the oxidative susceptibility of the

amine, the following storage hierarchy is mandated.

Storage Tiers
Duration Condition Container Specification

Working Stock (Days) 2–8°C (Refrigerated)
Amber glass vial, Nitrogen

headspace.[1]

Long Term (>1 Month) -20°C (Frozen)
Sealed foil bag with desiccant

packs.[1]

Reference Standard -80°C (Deep Freeze)
Cryovial, double-sealed, Argon

purge.[1]

Critical Handling Directives
Hygroscopic Control: Nebracetam (especially the fumarate salt) will absorb water.[1] Always

equilibrate the container to room temperature before opening to prevent condensation.[1]

Light Exclusion: The benzyl group is a chromophore.[1] Exposure to direct sunlight can

generate benzylic radicals.[1] All handling should occur under yellow light or in amber

glassware.[1]

pH Stability Window: When formulating for experiments, maintain aqueous solutions at pH

5.0 – 7.0.

Avoid: Strong acids (pH < 3) or bases (pH > 9) which catalyze rapid ring opening [1][3].[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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